Cas no 2138280-22-3 (2-Propynoic acid, 3-(2-morpholinyl)-)

• Product Name: 2-Propynoic acid, 3-(2-morpholinyl)-
• CAS No: 2138280-22-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 6008048
• PubChem ID: 165954929
• Update Time: 2025-06-11

2-Propynoic acid, 3-(2-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2-morpholinyl)-
• 2138280-22-3
• EN300-787483
• 3-(morpholin-2-yl)prop-2-ynoic acid

• Inchi： 1S/C7H9NO3/c9-7(10)2-1-6-5-8-3-4-11-6/h6,8H,3-5H2,(H,9,10)
• InChI Key： HUOMWMLFFJYMSR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1OCCNC1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 348.2±37.0 °C(Predicted)
• pka: 1.87±0.10(Predicted)

Additional information on 2-Propynoic acid, 3-(2-morpholinyl)-

2-Propynoic Acid, 3-(2-Morpholinyl)-: A Comprehensive Overview

2-Propynoic acid, 3-(2-morpholinyl)- (CAS No. 2138280-22-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines the functional groups of a propynoic acid and a morpholine ring. The morpholine moiety adds a cyclic ether structure to the molecule, enhancing its stability and reactivity in different chemical environments. Recent advancements in synthetic chemistry have enabled the precise control of its synthesis, leading to improved yields and purity levels.

The chemical structure of this compound plays a pivotal role in its properties and applications. The propynoic acid group contributes to its acidity and reactivity, making it suitable for various condensation reactions. On the other hand, the morpholine ring introduces rigidity and hydrophilicity to the molecule, which are critical for its solubility and bioavailability. These attributes have made it a valuable building block in drug design, particularly in the development of small molecule inhibitors targeting specific enzymes or receptors.

Recent studies have highlighted the potential of 2-propynoic acid, 3-(2-morpholinyl)- as a precursor for antiviral agents. Researchers have utilized its reactivity to synthesize compounds that inhibit viral replication by targeting essential viral proteins. For instance, a study published in *Nature Communications* demonstrated that derivatives of this compound can effectively block the activity of certain viral proteases, offering a promising avenue for antiviral therapy.

In addition to its pharmaceutical applications, this compound has also found utility in the field of agrochemicals. Its ability to act as a plant growth regulator has been explored in recent agricultural studies. By modulating plant hormone signaling pathways, it can enhance crop resilience against environmental stressors such as drought and salinity. This dual functionality underscores its importance as a multi-functional chemical entity.

The synthesis of 2-propynoic acid, 3-(2-morpholinyl)- involves a series of well-established organic reactions. The key steps include the formation of the morpholine ring through cyclization reactions and subsequent alkylation or acylation steps to introduce the propynoic acid group. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards required for pharmaceutical applications.

Looking ahead, the demand for 2-propynoic acid, 3-(2-morpholinyl)- is expected to grow due to its expanding range of applications. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects when used as a therapeutic agent. Collaborative efforts between academic institutions and industry partners are paving the way for innovative uses of this compound in diverse sectors.

In conclusion, 2-propynoic acid, 3-(2-morpholinyl)- (CAS No. 2138280-22-3) stands out as a critical compound with immense potential across multiple disciplines. Its unique chemical properties and versatility make it an indispensable tool in modern chemistry research and development.